2-Amino-1-(dimethylamino)-5-oxo-7-phenyl-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• Molecular Formula: C23H23N5O
• Molecular Weight: 385.5 g/mol
• IUPAC Name: 2-amino-1-(dimethylamino)-5-oxo-7-phenyl-4-pyridin-3-yl-4,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C23H23N5O/c1-27(2)28-19-11-17(15-7-4-3-5-8-15)12-20(29)22(19)21(18(13-24)23(28)25)16-9-6-10-26-14-16/h3-10,14,17,21H,11-12,25H2,1-2H3
• InChI Key: SQPJDZDZNBZELZ-UHFFFAOYSA-N
• SMILES: CN(C)N1C2=C(C(C(=C1N)C#N)C3=CN=CC=C3)C(=O)CC(C2)C4=CC=CC=C4

Description

2-Amino-1-(dimethylamino)-5-oxo-7-phenyl-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile, also known as CEP-26401, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. It belongs to the class of quinolinecarbonitriles and has been studied extensively for its mechanism of action and biochemical effects.

Mechanism of Action

The mechanism of action of 2-Amino-1-(dimethylamino)-5-oxo-7-phenyl-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is not fully understood. However, it has been found to inhibit the activity of certain enzymes that play a role in cancer cell growth and proliferation. It has also been found to modulate the activity of certain receptors in the brain that are involved in memory and learning.
Biochemical and Physiological Effects:
2-Amino-1-(dimethylamino)-5-oxo-7-phenyl-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been found to have a number of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (formation of new blood vessels) and reduce inflammation. In addition, it has been found to enhance memory and cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Amino-1-(dimethylamino)-5-oxo-7-phenyl-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is its potential therapeutic applications. It has been found to have anticancer and neuroprotective properties, which makes it a promising candidate for drug development. However, one of the limitations of 2-Amino-1-(dimethylamino)-5-oxo-7-phenyl-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-Amino-1-(dimethylamino)-5-oxo-7-phenyl-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. One area of interest is its potential use in combination with other drugs for the treatment of cancer. Another area of interest is its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of 2-Amino-1-(dimethylamino)-5-oxo-7-phenyl-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile and to optimize its pharmacokinetic properties for in vivo use.

Synthesis Methods

The synthesis of 2-Amino-1-(dimethylamino)-5-oxo-7-phenyl-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile involves the reaction of 2-amino-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydroquinoline-5,7-dione with dimethylamine and phenylacetonitrile. The reaction is carried out in the presence of a catalyst and yields 2-Amino-1-(dimethylamino)-5-oxo-7-phenyl-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile as a white solid.

Scientific Research Applications

2-Amino-1-(dimethylamino)-5-oxo-7-phenyl-4-(3-pyridinyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been studied extensively for its potential therapeutic applications. It has been found to have anticancer properties and has been tested against various types of cancer cells. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.